Cas no 2408963-37-9 (4-Methoxy-2-azabicyclo[2.1.1]hexane)

• Product Name: 4-Methoxy-2-azabicyclo[2.1.1]hexane
• CAS No: 2408963-37-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 6038900
• PubChem ID: 165669390
• Update Time: 2023-12-13

4-Methoxy-2-azabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-azabicyclo[2.1.1]hexane
• 2408963-37-9
• EN300-7455740
• (4r)-4-methoxy-2-azabicyclo[2.1.1]hexane
• EN300-39871291
• 4-Methoxy-2-azabicyclo[2.1.1]hexane

• Inchi： 1S/C6H11NO/c1-8-6-2-5(3-6)7-4-6/h5,7H,2-4H2,1H3
• InChI Key： GGTRPCOOMSVVMG-UHFFFAOYSA-N
• SMILES： O(C)C12CNC(C1)C2

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 21.3Ų